Cas no 53772-83-1 (Zuclopenthixol)

• Product name: Zuclopenthixol
• CAS No: 53772-83-1
• MF: C₂₂H₂₅ClN₂OS
• MW: 400.964703321457
• CID: 93730
• PubChem ID: 5311507

Zuclopenthixol Chemical and Physical Properties

Names and Identifiers

• Zuclopenthixol
• Zuclopenthixol [INN:BAN]
• (Z)-4-(3-(2-Chlorothioxanthen-9-ylidene)propyl)-1-piperazineethanol
• Clopentixol cis-(Z)-
• UNII-47ISU063SG
• Zuclopenthixolum
• Zuclopenthixolum [Latin]
• Zuclopentixol
• Zuclopentixol [Spanish]
• (Z)-4-[3-(2-Chlorothioxanthen-9-ylidene)propyl]-1-piperazineethanol
• 1-Piperazineethanol, 4-[3-(2-chloro-9H-thioxanthen-9-ylidene)propyl]-, (Z)-
• ZUCLOPENTHIXOL [WHO-DD]
• Prestwick2_000998
• AS-82959
• Sordinol
• cis(Z)-cloflupentixol
• MLS002154089
• 2-{4-[3-(2-chloro-10H-dibenzo[b,e]thiopyran-10-ylidene)propyl]piperazin-1-yl}ethanol
• AKOS015856353
• Zuclopenthixol (1.0 mg/mL In Methanol)
• NCGC00179306-01
• DTXSID3048233
• CS-0017495
• CHEBI:51364
• D02613
• BPBio1_001205
• NSC329015
• BDBM79209
• EINECS 258-758-5
• AB00514719
• DB01624
• cis-Clopenthixol
• D03556
• cid_25102584
• 4-[3-[(9Z)-2-Chloro-9H-thioxanthene-9-ylidene]propyl]-1-piperazineethanol
• ZUCLOPENTHIXOL [INN]
• 2-[4-[(3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazin-1-yl]ethanol;hydrochloride
• Prestwick3_000998
• Clopenthixol (USAN)
• Q228143
• BRD-K28761384-003-03-6
• 4-(3-(2-Chlorothioxanthen-9-ylidene)propyl)-1-piperazineethanol
• Zuclopenthixol hydrochloride
• SCHEMBL149463
• Clopenthixol cis(z)-form
• BRD-K00198051-003-01-9
• DB13841
• CHEBI:59115
• (Z)-Clopenthixol
• EN300-21702641
• PDSP2_001106
• CLOPENTHIXOL CIS(Z)-FORM [MI]
• Cisordinol
• CHEMBL53904
• 2-[4-[(3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazino]ethanol;hydrochloride
• 2-{4-[(3Z)-3-(2-chloro-10H-dibenzo[b,e]thiopyran-10-ylidene)propyl]piperazin-1-yl}ethanol
• Clopixol
• Acuphase
• PDSP1_001122
• GTPL7559
• 2-[4-[(3Z)-3-(2-chloro-9-thioxanthenylidene)propyl]-1-piperazinyl]ethanol;hydrochloride
• Zuclopenthixol (INN)
• 2-[4-[(3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazin-1-yl]ethanol
• 2-{4-[3-(2-chloro-9H-thioxanthen-9-ylidene)propyl]piperazin-1-yl}ethan-1-ol
• CLOPENTHIXOL
• Clopixol (TN)
• 1-Piperazineethanol, 4-[(3Z)-3-(2-chloro-9H-thioxanthen-9-ylidene)propyl]-
• 53772-83-1
• AC-32939
• NSC 64087
• Clopenthixolum
• ZUCLOPENTHIXOL [MART.]
• NCGC00179306-04
• PS23 - Zuclopenthixol
• 4-(3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
• 2-[4-[(3Z)-3-(2-chloranylthioxanthen-9-ylidene)propyl]piperazin-1-yl]ethanol;hydrochloride
• 982-24-1
• BSPBio_001095
• NS00005357
• HY-A0163
• SMR001233397
• 2-(4-{3-[(9Z)-2-CHLORO-9H-THIOXANTHEN-9-YLIDENE]PROPYL}PIPERAZIN-1-YL)ETHAN-1-OL
• 47ISU063SG
• alpha Clopenthixol
• NSC169185
• DTXCID4028208
• ZUCLOPENTHIXOL (MART.)
• 2-(4-((3Z)-3-(2-chloro-10H-dibenzo(b,e)thiopyran-10-ylidene)propyl)piperazin-1-yl)ethanol
• DA-79148
• BRD-K28761384-300-01-0
• 1-Piperazineethanol, 4-(3-(2-chloro-9H-thioxanthen-9-ylidene)propyl)-, (Z)-
• 2-(4-(3-((9Z)-2-chloro-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethan-1-ol
• alpha-Clopenthixol
• 2-(4-((3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl)piperazin-1-yl)ethanol
• WFPIAZLQTJBIFN-DVZOWYKESA-N
• zuclopentixolo
• N05AF05
• Zuclopenthixolum (Latin)
• G12762

• MDL： MFCD00867744
• Inchi： InChI=1S/C22H25ClN2OS/c23-17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)27-22)5-3-9-24-10-12-25(13-11-24)14-15-26/h1-2,4-8,16,26H,3,9-15H2/b18-5-
• InChI Key： WFPIAZLQTJBIFN-DVZOWYKESA-N
• SMILES： OCCN1CCN(CC/C=C2C3=C(SC4=C\2C=CC=C4)C=CC(Cl)=C3)CC1

Computed Properties

• Exact Mass: 400.13785
• Monoisotopic Mass: 400.137612
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.289
• Melting Point: 56-60°C
• Boiling Point: 577.4°Cat760mmHg
• Flash Point: 303°C
• Refractive Index: 1.675
• PSA: 26.71
• LogP: 4.11210

Zuclopenthixol Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes

Additional information on Zuclopenthixol

Zuclopenthixol (CAS No. 53772-83-1): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Zuclopenthixol (CAS No. 53772-83-1) is a well-known antipsychotic medication belonging to the thioxanthene class. This compound is widely recognized for its therapeutic effects in managing psychiatric disorders, particularly schizophrenia and other psychotic conditions. The Zuclopenthixol molecule exhibits a unique stereochemistry, contributing to its pharmacological profile. In recent years, the demand for Zuclopenthixol-based treatments has increased due to growing awareness of mental health issues and the need for effective antipsychotic solutions.

The chemical structure of Zuclopenthixol features a thioxanthene backbone with a piperazinyl side chain, which enhances its binding affinity to dopamine receptors. This structural characteristic makes it a potent dopamine D2 receptor antagonist, a key mechanism in its antipsychotic action. Researchers have extensively studied Zuclopenthixol hydrochloride, the salt form commonly used in pharmaceutical preparations, for its stability and bioavailability. The compound's pharmacokinetic properties show good absorption and distribution, making it suitable for various administration forms, including oral and depot injections.

In clinical practice, Zuclopenthixol acetate and Zuclopenthixol decanoate are two important formulations that have revolutionized long-term treatment approaches. The acetate form provides rapid onset of action, while the decanoate version offers sustained release, reducing dosing frequency. These Zuclopenthixol formulations address one of the major challenges in psychiatric treatment - patient compliance. With mental health becoming a global priority, the development of Zuclopenthixol-based therapies continues to attract significant research interest and investment.

The therapeutic applications of Zuclopenthixol extend beyond schizophrenia management. Clinical studies have demonstrated its efficacy in treating acute psychotic episodes, manic phases of bipolar disorder, and certain behavioral disturbances in dementia patients (with proper precautions). The Zuclopenthixol mechanism of action involves not only dopamine receptor blockade but also effects on other neurotransmitter systems, contributing to its broad-spectrum antipsychotic properties. This multifaceted activity makes it a valuable tool in neuropsychopharmacology.

Recent advancements in Zuclopenthixol research have focused on optimizing its therapeutic index and minimizing side effects. Common adverse effects like extrapyramidal symptoms and sedation remain challenges, prompting investigations into Zuclopenthixol derivatives with improved safety profiles. The pharmaceutical industry continues to explore novel delivery systems for Zuclopenthixol administration, including transdermal patches and nanoparticle formulations, which could enhance patient adherence and treatment outcomes.

The global market for Zuclopenthixol products has shown steady growth, driven by increasing mental health awareness and the rising prevalence of psychiatric disorders. Market analysts project continued expansion, particularly in developing regions where mental healthcare infrastructure is improving. Generic versions of Zuclopenthixol medications have become more prevalent, improving accessibility while maintaining therapeutic standards. This market trend aligns with the World Health Organization's emphasis on making essential psychotropic medications more widely available.

From a chemical perspective, Zuclopenthixol synthesis involves several sophisticated steps to achieve the desired stereochemical purity. The manufacturing process requires strict quality control to ensure the consistency of Zuclopenthixol preparations. Analytical methods for Zuclopenthixol quantification, including HPLC and mass spectrometry techniques, have been refined to meet stringent regulatory requirements. These technological advancements contribute to the reliability of Zuclopenthixol-based pharmaceuticals in clinical settings.

Patient education about Zuclopenthixol therapy has become increasingly important in mental health management. Healthcare providers emphasize the need for proper Zuclopenthixol dosage adjustment and monitoring to maximize benefits while minimizing risks. Digital health platforms now offer resources about Zuclopenthixol side effects management and treatment expectations, empowering patients to participate actively in their care. This patient-centered approach represents a significant shift in psychiatric treatment paradigms.

Future directions in Zuclopenthixol development include personalized medicine approaches, where genetic testing might guide Zuclopenthixol prescription decisions. Researchers are also investigating potential applications of Zuclopenthixol analogs in other neurological conditions. The compound's unique pharmacological profile continues to inspire innovation in psychopharmacology, ensuring its relevance in evolving mental healthcare systems worldwide.